2-[(2-chloro-5-nitrobenzyl)thio]-5,6-dimethyl-1H-benzimidazole

• IUPAC Name: 2-[(2-chloro-5-nitrophenyl)methylsulfanyl]-5,6-dimethyl-1H-benzimidazole
• InChI: InChI=1S/C16H14ClN3O2S/c1-9-5-14-15(6-10(9)2)19-16(18-14)23-8-11-7-12(20(21)22)3-4-13(11)17/h3-7H,8H2,1-2H3,(H,18,19)
• InChI Key: TUELDSNEKPJXJM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)N=C(N2)SCC3=C(C=CC(=C3)[N+](=O)[O-])Cl
• Molecular Formula: C16H14ClN3O2S
• Molecular Weight: 347.8 g/mol

Description

2-[(2-chloro-5-nitrobenzyl)thio]-5,6-dimethyl-1H-benzimidazole is a chemical compound that has been widely studied for its potential therapeutic applications. This compound belongs to the family of benzimidazole derivatives and has been shown to exhibit various biological activities, including anti-cancer, anti-inflammatory, and anti-microbial properties.

Mechanism of Action

The mechanism of action of 2-[(2-chloro-5-nitrobenzyl)thio]-5,6-dimethyl-1H-benzimidazole is not fully understood. However, it has been proposed that this compound exerts its anti-cancer activity by inhibiting the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair. Additionally, it has been suggested that this compound may induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects
In addition to its anti-cancer and anti-inflammatory activities, 2-[(2-chloro-5-nitrobenzyl)thio]-5,6-dimethyl-1H-benzimidazole has been found to exhibit other biochemical and physiological effects. For example, this compound has been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine. This suggests that 2-[(2-chloro-5-nitrobenzyl)thio]-5,6-dimethyl-1H-benzimidazole may have potential as a treatment for neurological disorders such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(2-chloro-5-nitrobenzyl)thio]-5,6-dimethyl-1H-benzimidazole in lab experiments is its broad range of biological activities. This makes it a useful compound for studying various disease states and potential therapeutic interventions. However, one limitation of using this compound is its relatively low solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on 2-[(2-chloro-5-nitrobenzyl)thio]-5,6-dimethyl-1H-benzimidazole. One potential area of investigation is the development of more efficient synthesis methods for this compound, which could improve its availability for research and potential therapeutic applications. Additionally, further studies are needed to fully elucidate the mechanism of action of this compound and its potential as a treatment for various diseases. Finally, research is needed to explore the potential side effects of this compound and its safety profile for human use.

Scientific Research Applications

2-[(2-chloro-5-nitrobenzyl)thio]-5,6-dimethyl-1H-benzimidazole has been extensively studied for its potential as a therapeutic agent. It has been shown to exhibit anti-cancer activity by inhibiting the growth of various cancer cell lines, including breast, lung, and colon cancer cells. Additionally, this compound has been found to possess anti-inflammatory activity by reducing the production of pro-inflammatory cytokines such as interleukin-6 and tumor necrosis factor-alpha.